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Compound of Interest

Compound Name: ETP-45658

Cat. No.: B1671768

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the dissolution and experimental use of ETP-
45658, a potent inhibitor of the PI3BK/AKT/mTOR signaling pathway.

Product Information and Storage

ETP-45658 is an inhibitor of phosphoinositide 3-kinases (PI13K), DNA-dependent protein kinase
(DNA-PK), and the mammalian target of rapamycin (mTOR).[1][2] It is supplied as a white to
off-white solid.[1]

Storage Conditions:
o Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]

 In Solvent: Store stock solutions at -80°C for up to 6 months or at -20°C for up to 1 month.[1]
[3] To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot
the stock solution into smaller volumes for single-use applications.[3][4]

Quantitative Data Summary

The following tables summarize the inhibitory activity of ETP-45658 against various kinases
and its anti-proliferative effects on different cancer cell lines.

Table 1: Inhibitory Activity (ICso) of ETP-45658
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Target ICs0 (NM)
PI3Ka 22.0[1][2]
PI3K3 39.8[1]
PI3KB 129.0[1][2]
PI3Ky 717.3[1]
DNA-PK 70.6[1][2]
mTOR 152.0[1][2]

Table 2: Anti-proliferative Activity (ECso) of ETP-45658 in Cancer Cell Lines

Cell Line Cancer Type ECso (UM)
MCF7 Breast Cancer 0.48[1]
PC3 Prostate Cancer 0.49[1]
786-0 Renal Cancer 2.62[1]
HCT116 Colon Cancer 3.53[1]
U251 Glioblastoma 5.56[1]

Experimental Protocols: Dissolving ETP-45658
Preparation of Stock Solutions for In Vitro Experiments

The recommended solvent for preparing stock solutions of ETP-45658 is dimethyl sulfoxide
(DMSO).[1][2][3][5]

Materials:
o ETP-45658 powder
¢ Anhydrous, newly opened DMSO[1]

 Sterile microcentrifuge tubes or vials

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/etp-45658.html
https://www.targetmol.com/compound/etp-45658
https://www.medchemexpress.com/etp-45658.html
https://www.medchemexpress.com/etp-45658.html
https://www.targetmol.com/compound/etp-45658
https://www.medchemexpress.com/etp-45658.html
https://www.medchemexpress.com/etp-45658.html
https://www.targetmol.com/compound/etp-45658
https://www.medchemexpress.com/etp-45658.html
https://www.targetmol.com/compound/etp-45658
https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.medchemexpress.com/etp-45658.html
https://www.medchemexpress.com/etp-45658.html
https://www.medchemexpress.com/etp-45658.html
https://www.medchemexpress.com/etp-45658.html
https://www.medchemexpress.com/etp-45658.html
https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.medchemexpress.com/etp-45658.html
https://www.targetmol.com/compound/etp-45658
https://www.glpbio.com/etp-45658.html
https://immunomart.org/product/etp-45658/
https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.medchemexpress.com/etp-45658.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

 Ultrasonic bath
Protocol:
o Allow the ETP-45658 powder to equilibrate to room temperature before opening the vial.

» To prepare a high-concentration stock solution (e.g., 10-50 mM), add the appropriate volume
of DMSO to the vial of ETP-45658. Solubility in DMSO has been reported to be as high as
250 mg/mL (802.98 mM).[1]

» To aid dissolution, sonicate the solution in an ultrasonic bath.[1][2][5] Gentle heating to 37°C
can also be applied to increase solubility.[3][4]

» Visually inspect the solution to ensure that all the powder has completely dissolved.

 Aliquot the stock solution into single-use volumes in sterile tubes and store at -20°C or -80°C
as recommended.

Note on DMSO Concentration in Cell Culture: When further diluting the stock solution in cell
culture media for experiments, ensure the final concentration of DMSO does not exceed a level
that would be toxic to the cells (typically < 0.5%). The maximum tolerated concentration of
DMSO can vary between cell lines.[6]

Preparation of Working Solutions for In Vivo
Experiments

For animal studies, a clear solution can be prepared using a co-solvent formulation. The
following protocol yields a clear solution of at least 2.08 mg/mL.[1]

Materials:

ETP-45658 stock solution in DMSO (e.g., 20.8 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NacCl)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.medchemexpress.com/etp-45658.html
https://www.medchemexpress.com/etp-45658.html
https://www.targetmol.com/compound/etp-45658
https://immunomart.org/product/etp-45658/
https://www.glpbio.com/etp-45658.html
https://www.glpbio.com/fr/etp-45658.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8143291/
https://www.medchemexpress.com/etp-45658.html
https://www.benchchem.com/product/b1671768?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671768?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Protocol:

Prepare the formulation in a step-wise manner. For a 1 mL final volume, the components are:
10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Start with 100 pL of the 20.8 mg/mL ETP-45658 DMSO stock solution.

Add 400 pL of PEG300 and mix thoroughly until the solution is homogeneous.

Add 50 pL of Tween-80 and mix again until evenly distributed.

Finally, add 450 pL of Saline to bring the total volume to 1 mL. Mix thoroughly.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of action of ETP-45658 and a general
workflow for its application in cell-based assays.
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Caption: PISBK/AKT/mTOR signaling pathway inhibited by ETP-45658.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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